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Compound of Interest

Compound Name: Mca-VDQMDGW-K(Dnp)-NH2

Cat. No.: B10785975 Get Quote

Technical Support Center: Mca-VDQMDGW-
K(Dnp)-NH2
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing their

experiments using the fluorogenic caspase-3 substrate, Mca-VDQMDGW-K(Dnp)-NH2, with a

focus on improving the signal-to-noise ratio.

Troubleshooting Guide
This guide addresses common issues encountered during caspase-3 activity assays that can

lead to a poor signal-to-noise ratio.

Issue 1: High Background Fluorescence
High background fluorescence can significantly reduce the signal-to-noise ratio by masking the

specific signal generated from substrate cleavage.

Troubleshooting Workflow for High Background Fluorescence
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Low Signal
Intensity Observed
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Integrity and Storage

Settings are correct
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Reagents are viable

Replaced degraded
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Buffer Conditions
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Buffer composition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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